Cas no 899967-83-0 (N-(4-nitrophenyl)-3-(propan-2-ylsulfanyl)benzamide)

• Product name: N-(4-nitrophenyl)-3-(propan-2-ylsulfanyl)benzamide
• CAS No: 899967-83-0
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 5490652

N-(4-nitrophenyl)-3-(propan-2-ylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)-3-propan-2-ylsulfanylbenzamide
• N-(4-nitrophenyl)-3-(propan-2-ylsulfanyl)benzamide

• Inchi： 1S/C16H16N2O3S/c1-11(2)22-15-5-3-4-12(10-15)16(19)17-13-6-8-14(9-7-13)18(20)21/h3-11H,1-2H3,(H,17,19)
• InChI Key： FMYAXOGFZLJEFY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)C1=CC=CC(SC(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-nitrophenyl)-3-(propan-2-ylsulfanyl)benzamide

Comprehensive Overview of N-(4-nitrophenyl)-3-(propan-2-ylsulfanyl)benzamide (CAS No. 899967-83-0)

N-(4-nitrophenyl)-3-(propan-2-ylsulfanyl)benzamide, with the CAS number 899967-83-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a nitrophenyl group and a propan-2-ylsulfanyl moiety in its structure makes it a unique candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

In recent years, the demand for novel benzamide derivatives has surged due to their potential in addressing global health challenges, such as antimicrobial resistance and chronic diseases. Researchers are particularly interested in N-(4-nitrophenyl)-3-(propan-2-ylsulfanyl)benzamide for its potential as a kinase inhibitor or enzyme modulator, which aligns with the growing focus on targeted therapies in precision medicine. The compound's sulfanyl group also opens avenues for exploring its role in redox chemistry and antioxidant applications.

The synthesis of CAS 899967-83-0 involves multi-step organic reactions, including amide coupling and thioether formation, which are well-documented in peer-reviewed journals. Its molecular weight and logP value suggest moderate solubility in organic solvents, making it suitable for formulation studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability, ensuring compliance with industry standards.

From an industrial perspective, N-(4-nitrophenyl)-3-(propan-2-ylsulfanyl)benzamide is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on solvent use and waste reduction, manufacturers are exploring catalytic methods and biodegradable reagents to produce this compound efficiently. This aligns with the broader trend of eco-friendly chemical production, a topic frequently searched by professionals in the field.

In the realm of drug delivery systems, the compound's nitrophenyl group has been investigated for its potential in prodrug design, where controlled release mechanisms are critical. Additionally, its aryl sulfide functionality is relevant to covalent inhibitor development, a hot topic in oncology research. These applications are often highlighted in forums and scientific databases, reflecting the compound's relevance to contemporary research questions.

For researchers sourcing CAS 899967-83-0, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) and material safety data sheets (MSDS), addressing common queries about storage conditions and handling precautions. The compound's stability under varying pH and temperature conditions is also a frequent subject of technical inquiries, underscoring the need for robust stability studies.

In summary, N-(4-nitrophenyl)-3-(propan-2-ylsulfanyl)benzamide (CAS No. 899967-83-0) represents a versatile scaffold in modern chemical research. Its structural features and potential applications in pharmaceuticals, agrochemicals, and material science make it a compound of enduring interest. As scientific advancements continue to unfold, this molecule is poised to remain at the forefront of innovation in small-molecule therapeutics and functional materials.